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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzonitrile

Cat. No.: B1267389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 5-
Bromo-2-nitrobenzonitrile. Adherence to these procedures is critical for ensuring laboratory

safety and environmental responsibility. This compound is classified as hazardous, and its

disposal is regulated.

Hazard Identification and Safety Precautions
5-Bromo-2-nitrobenzonitrile is a chemical that requires careful handling due to its

toxicological profile. It is categorized as harmful if swallowed, in contact with skin, or inhaled,

and it can cause significant skin and eye irritation.[1][2][3]

Summary of Hazard Classifications:
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Hazard Class Category

Acute Oral Toxicity 4

Acute Dermal Toxicity 4

Acute Inhalation Toxicity (Dusts and Mists) 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3

Data sourced from Safety Data Sheets for

similar compounds.[1][3]

Personal Protective Equipment (PPE):

Before handling or disposing of 5-Bromo-2-nitrobenzonitrile, ensure the following personal

protective equipment is used:

Eye Protection: Chemical safety goggles or a face shield.[4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[4]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

is recommended, especially if dust is generated.[3]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[3]

Step-by-Step Disposal Protocol
The proper disposal of 5-Bromo-2-nitrobenzonitrile is a critical component of laboratory

safety and environmental compliance. Chemical waste generators must determine if a

discarded chemical is classified as a hazardous waste and must consult local, regional, and

national hazardous waste regulations for complete and accurate classification.[1]

1. Waste Segregation and Collection:
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All solid waste contaminated with 5-Bromo-2-nitrobenzonitrile, such as gloves, weighing

boats, and filter paper, must be placed in a dedicated and clearly labeled hazardous waste

container.[5]

Liquid waste containing this compound must be collected in a separate, labeled, and sealed

waste container.[5] Do not mix with other incompatible waste streams.[5]

2. Container Management:

Waste containers must be kept tightly closed except when adding waste.[5]

All waste containers must be clearly labeled with the full chemical name ("5-Bromo-2-
nitrobenzonitrile"), concentration, and all associated hazard symbols.[5]

3. Spill and Leak Cleanup:

In the event of a spill, immediately evacuate unnecessary personnel and ensure adequate

ventilation.[4]

Wearing appropriate PPE, sweep up the solid material and place it into a suitable container

for disposal.[1] Avoid actions that could generate dust.[1]

For liquid spills, absorb the material with an inert, non-combustible absorbent, such as

vermiculite or sand, and place it into the designated hazardous waste container.

Decontaminate the spill area thoroughly.

4. Final Disposal:

Dispose of all hazardous waste through your institution's established hazardous waste

management program or a licensed hazardous waste disposal contractor.[4]

Never dispose of 5-Bromo-2-nitrobenzonitrile down the drain or in the regular trash.[1][5]

Experimental Workflow for Disposal
The following diagram outlines the decision-making and operational workflow for the safe

disposal of 5-Bromo-2-nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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